4-(4-Butoxyphenyl)-4-oxobutanoic acid

• IUPAC Name: 4-(4-butoxyphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C14H18O4/c1-2-3-10-18-12-6-4-11(5-7-12)13(15)8-9-14(16)17/h4-7H,2-3,8-10H2,1H3,(H,16,17)
• InChI Key: ONTSRRHNDXFIRG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)CCC(=O)O
• Molecular Formula: C14H18O4
• DSSTOX Substance ID: DTXSID40342092
• Molecular Weight: 250.29 g/mol
• CAS No.: 63471-88-5

Description

4-(4-Butoxyphenyl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular and Structural Studies

4-(4-Butoxyphenyl)-4-oxobutanoic acid and similar compounds have been extensively studied for their molecular and structural properties. For instance, the vibrational, structural, electronic, and optical characteristics of related butanoic acid derivatives have been investigated using both experimental spectroscopy and theoretical calculations. These studies often involve molecular docking, vibrational spectroscopy, and analysis of electron localization function, which contribute to understanding the molecular interactions and stability of these compounds (Vanasundari et al., 2018).

Nonlinear Optical Materials

Research has indicated that certain butanoic acid derivatives possess properties suitable for nonlinear optical materials. Their dipole moment and hyperpolarizabilities are key factors in this regard. Such materials are important for applications in photonics and optoelectronics (Rahul Raju et al., 2015).

Synthesis and Chemical Reactions

The synthesis and study of reactions involving butanoic acid derivatives, including this compound, have been an area of significant interest. Improved synthesis methods and reaction pathways for these compounds have been developed, which are crucial for their application in various chemical and pharmaceutical fields (G. Miller et al., 1981).

Biologically Active Species

These compounds are also studied as biologically active species and intermediates for further derivatization. Their synthesis often involves reactions with other chemicals, providing insights into their potential biological activities (Mélanie Uguen et al., 2021).

Precursors in Biosynthesis

Certain butanoic acid derivatives are investigated as precursors in the biosynthesis of other compounds, such as alkaloids and naphthoquinones. This highlights their role in complex biological pathways and potential applications in bioengineering (E. Leete & George B. Bodem, 1973).